3-Chloro-5-methylphenylisocyanate
Overview
Description
3-Chloro-5-methylphenylisocyanate is an organic compound with the molecular formula of C8H6ClNO . It is known for its reactivity, making it useful in various chemical reactions.
Synthesis Analysis
A new type of β-cyclodextrin-bonded chiral stationary phase (CSP), partially substituted 3-chloro-5-methylphenylcarbamate-(3-(2-O-β-cyclodextrin)-2-hydroxypropoxy)-propylsilyl-appended silica particles (35CMP-CD-HPS), has been successfully synthesized by reacting CD-HPS with excess 3-chloro-5-methylphenyl isocyanate in anhydrous pyridine .Molecular Structure Analysis
The structure of this compound is based on an isocyanate moiety, which contains both N=C and N=O bonds.Chemical Reactions Analysis
The compound has been applied as a chiral stationary phase in HPLC under normal-phase, reversed-phase, and polar organic mobile phase conditions . It has exhibited excellent separation selectivity for the aromatic positional isomers and the enantiomers of a wide range of chiral drug compounds .Physical And Chemical Properties Analysis
This compound is a white solid at room temperature and has a melting point of 87-88°C. It is insoluble in water but soluble in organic solvents such as acetone, chloroform, and toluene. The compound is known to be stable at room temperature but can decompose under conditions of high heat or acidic conditions.Scientific Research Applications
3-Chloro-5-methylphenylisocyanate is widely used in various scientific research applications, especially in the field of organic synthesis. It is used as a reagent in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials. The compound is known for its versatility and ability to react with a wide range of nucleophiles, making it a valuable tool in organic chemistry. It is also used in the development of new synthetic methodologies and the optimization of existing ones.
Mechanism of Action
The mechanism of action of 3-Chloro-5-methylphenylisocyanate involves the formation of a highly reactive isocyanate intermediate, which can react with a wide range of nucleophiles, including amines, alcohols, and thiols. The reaction typically takes place through nucleophilic attack on the isocyanate carbon atom, followed by the elimination of the leaving group. The reaction is highly dependent on the nature of the nucleophile and the reaction conditions, such as temperature, solvent, and catalyst.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well understood, as there is limited research on its toxicity and biological activity. However, it is known to be a potent irritant and sensitizer, and exposure to the compound can cause respiratory and skin irritation. It is also known to be a potential mutagen and carcinogen, and caution should be exercised when handling the compound.
Advantages and Limitations for Lab Experiments
The advantages of 3-Chloro-5-methylphenylisocyanate in lab experiments include its versatility and ability to react with a wide range of nucleophiles, making it a valuable tool in organic synthesis. It is also easy to synthesize and purify, and the yield of the reaction is typically high. However, the compound is known to be a potent irritant and sensitizer, and caution should be exercised when handling the compound. It is also known to be a potential mutagen and carcinogen, and exposure to the compound should be minimized.
Future Directions
There are several future directions for the research and development of 3-Chloro-5-methylphenylisocyanate. One possible direction is the development of new synthetic methodologies using the compound as a reagent. Another direction is the optimization of existing synthetic methodologies using the compound as a catalyst or additive. The compound could also be used in the synthesis of new materials with unique properties, such as polymers and coatings. Finally, further research is needed to understand the toxicity and biological activity of the compound, and to develop safe handling procedures for its use in scientific research.
Safety and Hazards
properties
IUPAC Name |
1-chloro-3-isocyanato-5-methylbenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO/c1-6-2-7(9)4-8(3-6)10-5-11/h2-4H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUNFCCQHRHTDDB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)Cl)N=C=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
91456-35-8 | |
Record name | 3-Chloro-5-methylphenyl isocyanate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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